Cas no 2298895-94-8 (4-(Azetidin-3-yl)butan-1-amine)

• Product Name: 4-(Azetidin-3-yl)butan-1-amine
• CAS No: 2298895-94-8
• MF: C₇H₁₆N₂
• MW: 128.215341567993
• CID: 5973633
• PubChem ID: 151625679
• Update Time: 2025-10-30

4-(Azetidin-3-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-3704709
• 2298895-94-8
• 4-(azetidin-3-yl)butan-1-amine
• 4-(Azetidin-3-yl)butan-1-amine

• Inchi： 1S/C7H16N2/c8-4-2-1-3-7-5-9-6-7/h7,9H,1-6,8H2
• InChI Key： QPLJJEFACRHGCN-UHFFFAOYSA-N
• SMILES： N1CC(CCCCN)C1

Computed Properties

• Exact Mass: 128.131348519g/mol
• Monoisotopic Mass: 128.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 69.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 38Ų

Additional information on 4-(Azetidin-3-yl)butan-1-amine

Recent Advances in the Study of 4-(Azetidin-3-yl)butan-1-amine (CAS: 2298895-94-8) in Chemical Biology and Pharmaceutical Research

4-(Azetidin-3-yl)butan-1-amine (CAS: 2298895-94-8) is a structurally unique compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its azetidine ring and amine functionality, has shown promising potential in various therapeutic applications, including central nervous system (CNS) disorders, antimicrobial agents, and as a building block in drug discovery. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights into its therapeutic potential.

One of the key areas of research involving 4-(Azetidin-3-yl)butan-1-amine is its role as a precursor or intermediate in the synthesis of more complex bioactive molecules. The azetidine ring, a four-membered nitrogen-containing heterocycle, is known for its conformational rigidity and ability to enhance the binding affinity of small molecules to biological targets. Recent synthetic methodologies have improved the efficiency and scalability of producing this compound, enabling further exploration of its applications. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic approach to synthesize 4-(Azetidin-3-yl)butan-1-amine with high enantiomeric purity, which is critical for its use in chiral drug development.

Pharmacological studies have revealed that 4-(Azetidin-3-yl)butan-1-amine exhibits notable activity in modulating neurotransmitter systems, particularly those involving dopamine and serotonin receptors. This has led to its investigation as a potential therapeutic agent for neuropsychiatric disorders such as depression and schizophrenia. In a recent preclinical study, researchers observed that derivatives of this compound displayed significant affinity for the 5-HT_2A receptor, suggesting its utility in designing novel antipsychotic drugs. Additionally, its antimicrobial properties have been explored, with findings indicating efficacy against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).

The mechanistic insights into the biological activity of 4-(Azetidin-3-yl)butan-1-amine have been further elucidated through computational modeling and structural biology techniques. Molecular docking studies have identified key interactions between the compound and target proteins, providing a foundation for structure-activity relationship (SAR) optimization. For example, a 2024 study utilized cryo-electron microscopy to visualize the binding of a derivative of this compound to a bacterial enzyme, revealing critical hydrogen-bonding interactions that could be leveraged for drug design.

Despite these advancements, challenges remain in the development of 4-(Azetidin-3-yl)butan-1-amine-based therapeutics. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further research. However, the compound's versatility and demonstrated biological activity make it a compelling candidate for continued investigation. Future directions may include the development of prodrug strategies to enhance its pharmacokinetic properties and the exploration of its applications in targeted drug delivery systems.

In conclusion, 4-(Azetidin-3-yl)butan-1-amine (CAS: 2298895-94-8) represents a promising scaffold in chemical biology and pharmaceutical research. Its unique structural features, combined with its diverse biological activities, underscore its potential as a valuable tool in drug discovery and development. Ongoing studies are expected to further unravel its therapeutic possibilities, paving the way for innovative treatments across multiple disease areas.